Cas no 94089-23-3 (1,3-Dioxolane-2-methanol,a,2,4-trimethyl-)
94089-23-3 structure
Product Name:1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
CAS No:94089-23-3
MF:C7H14O3
MW:146.184262752533
CID:808970
PubChem ID:11971259
Update Time:2025-04-19
1,3-Dioxolane-2-methanol,a,2,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
- 1-(2,4-dimethyl-1,3-dioxolan-2-yl)ethanol
- ACETOIN
- Acetoin PG ketal
- EINECS 302-123-8
- DTXSID10869185
- Acetoin propyleneglycol ketal
- NS00127240
- ACETOIN PROPYLENEGLYCOL KETAL, (+/-)-
- SCHEMBL1245847
- FEMA NO. 4532
- 1-(2,4-Dimethyl-1,3-dioxolan-2-yl)ethan-1-ol
- UNII-F5N0OZ3A07
- 1,3-DIOXOLANE-2-METHANOL, .ALPHA.,2,4-TRIMETHYL-
- 94089-23-3
- Q27277676
- (+/-)-ACETOIN PROPYLENEGLYCOL KETAL
- F5N0OZ3A07
- alpha-2,4-Trimethyl-1,3-dioxolane-2-methanol
- acetoin propylene glycol acetal
-
- Inchi: 1S/C7H14O3/c1-5-4-9-7(3,10-5)6(2)8/h5-6,8H,4H2,1-3H3
- InChI Key: ZLBNMXMVFWMHAV-UHFFFAOYSA-N
- SMILES: O1C(C)COC1(C)C(C)O
Computed Properties
- Exact Mass: 146.09400
- Monoisotopic Mass: 146.094294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 0.2
Experimental Properties
- Density: 1.027
- Boiling Point: 193.4°Cat760mmHg
- Flash Point: 87.5°C
- Refractive Index: 1.435
- PSA: 38.69000
- LogP: 0.51870
- FEMA: 4532 | ACETOIN PROPYLENEGLYCOL KETAL
1,3-Dioxolane-2-methanol,a,2,4-trimethyl- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
94089-23-3 (1,3-Dioxolane-2-methanol,a,2,4-trimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk